Cas no 46348-61-2 (4-Phenylbutylphosphonic Acid)

4-Phenylbutylphosphonic Acid structure
4-Phenylbutylphosphonic Acid structure
Product Name:4-Phenylbutylphosphonic Acid
CAS No:46348-61-2
MF:C10H15O3P
MW:214.198064088821
MDL:MFCD03452734
CID:829296
PubChem ID:13687984
Update Time:2025-09-27

4-Phenylbutylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • Fosinopril Related Compound H
    • 4-Phenylbutylphosphonic Acid
    • 4-Phenyl butyl phosphoric acid
    • Fosinopril Impurity G
    • 4-(Phenyl)-butyl phosphonous acid
    • 46348-61-2
    • DB-242110
    • (4-phenylbutyl)phosphonic acid
    • SCHEMBL4414066
    • CS-0497651
    • (4-phenylbutyl)phosphonicacid
    • 4-phenylbutyl phosphonic acid
    • DTXSID00546771
    • AKOS033919752
    • EN300-263514
    • MFCD03452734
    • Z1269108857
    • WBA34861
    • P-(4-Phenylbutyl)phosphonic Acid; Phosphonic acid, (4-phenylbutyl)- (9CI); 4-Phenylbutylphosphonic acid; Fosinopril Related Compound H
    • MDL： MFCD03452734
    • Inchi： 1S/C10H15O3P/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,11,12,13)
    • InChI Key： PJOFGDOSMWTOOQ-UHFFFAOYSA-N
    • SMILES： P(CCCCC1C=CC=CC=1)(=O)(O)O

Computed Properties

  • Exact Mass: 214.07588133g/mol
  • Monoisotopic Mass: 214.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 93 ºC (ethyl acetate hexane )
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 67.34000
  • LogP: 2.18700

4-Phenylbutylphosphonic Acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

4-Phenylbutylphosphonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1283481-25MG
Fosinopril Related Compound H
 46348-61-2
25mg
 ¥10443.6 2024-12-30
TRC
P319485-10mg
4-Phenylbutylphosphonic Acid
 46348-61-2
10mg
 $201.00 2023-05-17
TRC
P319485-100mg
4-Phenylbutylphosphonic Acid
 46348-61-2
100mg
 $ 1200.00 2023-09-06
A2B Chem LLC
AG25536-2.5g
4-phenylbutylphosphonic acid
 46348-61-2 95%
2.5g
 $2581.00 2024-04-20
A2B Chem LLC
AG25536-5g
4-phenylbutylphosphonic acid
 46348-61-2 95%
5g
 $3800.00 2024-04-20
A2B Chem LLC
AG25536-10g
4-phenylbutylphosphonic acid
 46348-61-2 95%
10g
 $5619.00 2024-04-20
A2B Chem LLC
AG25536-50mg
4-phenylbutylphosphonic acid
 46348-61-2 95%
50mg
 $339.00 2024-04-20
A2B Chem LLC
AG25536-100mg
4-phenylbutylphosphonic acid
 46348-61-2 95%
100mg
 $486.00 2024-04-20
A2B Chem LLC
AG25536-250mg
4-phenylbutylphosphonic acid
 46348-61-2 95%
250mg
 $679.00 2024-04-20
A2B Chem LLC
AG25536-500mg
4-phenylbutylphosphonic acid
 46348-61-2 95%
500mg
 $1048.00 2024-04-20

4-Phenylbutylphosphonic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:46348-61-2)4-Phenylbutylphosphonic Acid
Order Number:A1184241
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:54
Price ($):4931.0
Email:sales@amadischem.com

4-Phenylbutylphosphonic Acid Related Literature

Related Categories

46348-61-2 (4-Phenylbutylphosphonic Acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:46348-61-2)4-Phenylbutylphosphonic Acid
A1184241
Purity:99%
Quantity:5g
Price ($):4931.0
Email